Cas no 55805-21-5 (4-(difluoromethyl)benzoic acid)

• Product Name: 4-(difluoromethyl)benzoic acid
• CAS No: 55805-21-5
• Molecular Formula: C₈H₆F₂O₂
• Molecular Weight: 172.12900
• MDL: MFCD07784270
• CID: 944518
• PubChem ID: 20739325

4-(difluoromethyl)benzoic acid Properties

Names and Identifiers

• 4-(difluoromethyl)benzoic acid
• 4-Carboxybenzalfluorid
• 4-difluoromethyl-benzoic acid
• p-difluoromethylbenzoic acid
• MFCD07784270
• SCHEMBL315097
• 4-(difluoromethyl)benzoicacid
• Z995167754
• SY064731
• 4-Carboxybenzal fluoride, alpha,alpha-Difluoro-p-toluic acid
• VKF
• CS-0157587
• AKOS005762916
• BS-13711
• DB-094545
• A830819
• Benzoic acid, 4-(difluoromethyl)-
• EN300-65002
• TQU0106
• 55805-21-5
• DTXSID90609561
• DTXCID20560318

• MDL： MFCD07784270
• InChIKey： AVYXJQFZBUXNHB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7H,(H,11,12)
• SMILES： C1=C(C=CC(=C1)C(=O)O)C(F)F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.03358575g/mol
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.32240
• PSA: 37.30000
• Melting Point: 203-205°C
• Sensitiveness: Air Sensitive

4-(difluoromethyl)benzoic acid Security Information

• Dangerous goods sign：

4-(difluoromethyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%